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Compound of Interest

(5-Bromo-3-fluoropyridin-2-
Compound Name:
yl)methanol

Cat. No.: B571913

An In-depth Technical Guide on the Safety and Handling of (5-Bromo-3-fluoropyridin-2-
yl)methanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
(5-Bromo-3-fluoropyridin-2-yl)methanol. Due to the limited availability of data for this specific
compound, information from structurally similar compounds is included to provide a thorough
assessment of potential hazards. All data should be handled with the understanding that it
serves as a guideline, and a comprehensive risk assessment should be conducted before use.

Chemical Identification and Physical Properties

(5-Bromo-3-fluoropyridin-2-yl)methanol is a halogenated pyridine derivative used as a
building block in chemical synthesis.[1] Its physical and chemical properties are summarized
below. Data for related compounds are included for comparison where specific data is
unavailable.
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Property Value Source

(5-Bromo-3-fluoropyridin-2-

Product Name (2]
yl)methanol

Molecular Formula CeHsBrFNO [2]

Molecular Weight 206.01 g/mol Calculated

Solid (Assumed, based on
Appearance [3]
related compounds)

Purity 97% (2]

34 - 39 °C (for (6-Bromo-

Melting Point o
pyridin-2-yl)ymethanol)
N ) 246 °C (for (6-Bromo-pyridin-2-
Boiling Point
yl)methanol)
Not explicitly available in
CAS Number

search results.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for (5-Bromo-3-fluoropyridin-2-yl)methanol is not
available, the GHS classifications for structurally related brominated and fluorinated pyridinyl
methanols indicate several potential hazards.[4][5] Users should handle this compound with the
assumption that it possesses similar hazardous properties.

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[4]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[4]

H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A/ 1 irritation[4] / H318: Causes

serious eye damage[3]

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[4]
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Signal Word: Warning[4] or Danger[3]
Hazard Pictograms:
. alt text

. Llalt text

(Potential, based on related compounds[3])

Safe Handling and Storage

Proper handling and storage are critical to minimize exposure and ensure laboratory safety.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4]

e Ensure that a safety shower and an eyewash station are readily accessible.[4]

Personal Protective Equipment (PPE)

A diagram illustrating the hierarchy of controls for handling hazardous chemicals is provided
below.

Hierarchy of Hazard Controls

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs)

Most Effective Personal Protective Equipment

Elimination (Gloves, Goggles, Lab Coat)

Substitution

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical hazards.
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PPE Type Specification

Wear safety goggles with side-shields
Eye/Face Protection conforming to EN 166 (EU) or NIOSH (US)
standards.[6]

Wear suitable protective gloves (e.g., nitrile
rubber).[4]

Hand Protection

Wear a lab coat or impervious clothing to

Skin and Body Protection ]
prevent skin contact.[4][6]

) ) If dust or aerosols are generated, use a NIOSH-
Respiratory Protection )
approved respirator.[4][7]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

o Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

Immediate action is required in case of exposure. The following flowchart outlines the general
first aid response.
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Exposure Occurs

Inhalation Skin Contact Eye Contact

Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
If breathing is difficult, give oxygen. Wash skin with soap and water. Remove contact lenses, if present. Wash out mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: General first aid response workflow for chemical exposure.

» After Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[4][8]

o After Skin Contact: Immediately remove contaminated clothing.[9] Wash the affected area
thoroughly with plenty of soap and water.[4] If skin irritation occurs, get medical advice.[9]

o After Eye Contact: Rinse cautiously with water for at least 15 minutes.[9][10] Remove
contact lenses if present and easy to do. Continue rinsing and promptly call a physician.[4]

 After Ingestion: Do NOT induce vomiting.[4] Wash out the mouth with water and seek
immediate medical attention.[4]

Accidental Release Measures
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e Personal Precautions: Evacuate personnel to a safe area.[4] Avoid breathing dust or vapors.
[4] Wear full personal protective equipment.[4]

o Environmental Precautions: Prevent the substance from entering drains or water courses.[4]

e Methods for Cleaning Up: Carefully sweep up or absorb the spillage with an inert material
(e.g., sand, diatomite).[4] Place the material in a suitable, labeled container for disposal.[6]
Decontaminate the affected area.

Experimental Protocol: lllustrative Synthesis

No specific synthesis protocol for (5-Bromo-3-fluoropyridin-2-yl)methanol was found. The

following is a representative, illustrative protocol for the synthesis of a related fluoropyridine,

adapted from literature procedures for educational purposes.[11] A thorough literature search
and risk assessment must be performed before attempting any new synthesis.

Reaction: Synthesis of a 3-Fluoropyridine Derivative via Photoredox Catalysis.[11]

Objective: To describe a general one-pot method for synthesizing a 3-fluoropyridine structure
from ketone derivatives.

Materials:

a,a-difluoro-B-iodoketone (starting material 1)

 Silyl enol ether (starting material 2)[11]

o fac-Ir(ppy)s (photocatalyst)[11]

» Triphenylphosphine (PPhs)[11]

e Propylene oxide[11]

e Ammonium acetate

e Dimethylformamide (DMF)

e Blue LEDs
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Experimental Workflow:

Prepare Argon-flushed
Reaction Tube

Add lodoketone, Silyl Enol Ether,
Catalyst, PPh3, Propylene Oxide, DMF

Irradiate with Blue LEDs
for 15 hours

Add Ammonium Acetate
and Heat

(s
()

Purify Product via
Column Chromatography

Perform Aqueous Work-up
(Extraction)

Characterize Final Product
(NMR, MS)

Click to download full resolution via product page
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Caption: Illustrative workflow for photoredox synthesis of a fluoropyridine.
Procedure:
e Areaction tube is charged with a stir bar, evacuated, and backfilled with argon.[11]

e The a,a-difluoro-pB-iodoketone, silyl enol ether, fac-Ir(ppy)s, PPhs, propylene oxide, and DMF
are added sequentially under an inert atmosphere.[11]

e The reaction vessel is irradiated with blue LEDs for approximately 15 hours while
maintaining the reaction at room temperature.[11]

» Following the coupling reaction, ammonium acetate is added to the mixture, and it is heated
to facilitate the condensation and cyclization to form the pyridine ring.

 After cooling, the reaction mixture is subjected to a standard aqueous work-up, typically
involving extraction with an organic solvent.

e The crude product is purified using column chromatography on silica gel.

e The final product is analyzed by techniques such as NMR and mass spectrometry to confirm
its structure and purity.

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data for (5-Bromo-3-fluoropyridin-2-yl)methanol and related compounds. It is not a
substitute for a formal risk assessment. All laboratory work should be conducted by qualified
personnel in accordance with established safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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